Cas no 1114872-76-2 (N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide)

• Product Name: N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide
• CAS No: 1114872-76-2
• MF: C₂₇H₂₆N₂O₃S₂
• MW: 490.636944293976
• CID: 5389186
• Update Time: 2025-06-07

N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethylphenyl)-3-[[methyl(3-methylphenyl)amino]sulfonyl]-4-phenyl-2-thiophenecarboxamide
• N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide

• Inchi： 1S/C27H26N2O3S2/c1-4-20-13-15-22(16-14-20)28-27(30)25-26(24(18-33-25)21-10-6-5-7-11-21)34(31,32)29(3)23-12-8-9-19(2)17-23/h5-18H,4H2,1-3H3,(H,28,30)
• InChI Key： ZAHXOWFJENDERF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(CC)C=C2)=O)SC=C(C2=CC=CC=C2)C=1S(N(C)C1=CC=CC(C)=C1)(=O)=O

Experimental Properties

• Density: 1.291±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.25±0.70(Predicted)

Additional information on N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide

N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide (CAS No. 1114872-76-2): A Comprehensive Overview

N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide (CAS No. 1114872-76-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the thiophene class of compounds and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide is characterized by a thiophene ring system substituted with multiple functional groups, including an amide, a sulfonamide, and phenyl moieties. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for detailed investigation.

Recent studies have focused on the potential therapeutic applications of this compound. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be further developed as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the compound's anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and effective anti-inflammatory agents are highly sought after. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide can significantly reduce inflammation in vitro and in vivo models. This property makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide has also been extensively studied. Initial findings indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. These characteristics suggest that it could be formulated into various dosage forms, including tablets and capsules, for convenient patient administration.

In addition to its therapeutic potential, N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide has been explored for its utility as a research tool. Its unique chemical structure allows it to serve as a scaffold for the synthesis of related compounds with modified biological activities. This versatility makes it an important molecule for medicinal chemists working on the development of new drugs.

The safety profile of N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that the compound exhibits low toxicity at therapeutic doses, which is a positive indicator for its further development into clinical trials. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

Current trends in pharmaceutical research emphasize the importance of multi-target approaches to drug discovery. In this context, N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide stands out due to its ability to modulate multiple biological targets simultaneously. This multi-target profile could enhance its efficacy and reduce the likelihood of resistance development, making it a valuable asset in the fight against complex diseases.

In conclusion, N-(4-ethylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide (CAS No. 1114872-76-2) is a multifaceted compound with significant potential in both therapeutic applications and research settings. Its unique chemical structure and biological activities make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.